N-[2-(5-methyl-1H-indol-3-yl)ethyl]-2-furamide

• IUPAC Name: N-[2-(5-methyl-1H-indol-3-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C16H16N2O2/c1-11-4-5-14-13(9-11)12(10-18-14)6-7-17-16(19)15-3-2-8-20-15/h2-5,8-10,18H,6-7H2,1H3,(H,17,19)
• InChI Key: SHWYCYZQBFJSCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2CCNC(=O)C3=CC=CO3
• Molecular Formula: C16H16N2O2
• DSSTOX Substance ID: DTXSID301330849
• Molecular Weight: 268.31 g/mol
• Solubility: 38.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 775290-13-6

Description

N-[2-(5-methyl-1H-indol-3-yl)ethyl]-2-furamide, commonly known as MIPEP, is a small molecule compound that has gained attention in scientific research due to its potential therapeutic applications. MIPEP is a furan-based compound that has been synthesized through a multi-step process and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of MIPEP is not fully understood, but it is believed to modulate the activity of certain receptors and enzymes in the body. In neuroscience research, MIPEP has been shown to modulate the activity of the NMDA receptor, which is involved in the regulation of synaptic plasticity and learning and memory processes. MIPEP has also been shown to modulate the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects
MIPEP has been shown to have a variety of biochemical and physiological effects in scientific research. In neuroscience research, MIPEP has been shown to enhance long-term potentiation (LTP), which is a process that underlies learning and memory. MIPEP has also been shown to reduce inflammation in the brain by modulating the activity of COX-2. In oncology research, MIPEP has been shown to inhibit the growth of tumor cells by inducing apoptosis, or programmed cell death.

Advantages and Limitations for Lab Experiments

MIPEP has several advantages for use in scientific research. It is a small molecule compound that can easily penetrate cell membranes, making it a valuable tool for studying intracellular processes. MIPEP is also stable and can be stored for long periods of time without degradation. However, MIPEP also has some limitations for use in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. MIPEP also has a limited solubility in water, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for research on MIPEP. In neuroscience research, MIPEP could be further studied for its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology research, MIPEP could be studied for its potential use as a chemotherapeutic agent. Additionally, the mechanism of action of MIPEP could be further studied to better understand its effects on cellular processes. Overall, MIPEP has shown promise as a valuable compound for scientific research, and further studies could lead to new therapeutic applications and a better understanding of its biochemical and physiological effects.

Scientific Research Applications

MIPEP has been studied for its potential therapeutic applications in a variety of scientific fields, including neuroscience, oncology, and immunology. In neuroscience, MIPEP has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes. MIPEP has also been studied for its potential anti-tumor effects in oncology research, as well as its ability to modulate immune responses in immunology research.